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Compound of Interest

Compound Name: Dechlorane plus

Cat. No.: B1670130

Dechlorane Plus (DP), a chlorinated flame retardant, and its related compounds (DRCs) are
present across the European continent, with the highest concentrations found in central
continental Europe.[1][2] This pervasive presence, even in remote areas like the Arctic,
underscores their potential for long-range atmospheric transport.[1][2] Concerns over the
environmental persistence, bioaccumulation potential, and toxicity of DP have led to its
consideration for inclusion in the Stockholm Convention on Persistent Organic Pollutants
(POPs) and its recent addition to the EU's list of POPs, with a ban entering into force on
October 15, 2025.[1][2][3][4]

Dechlorane Plus was introduced as a replacement for Mirex, another flame retardant now
banned under the Stockholm Convention.[1][2] The commercial DP mixture consists of two
stereoisomers, syn-DP and anti-DP, typically in a ratio of 1:3.[1] While there is no production of
DP in Europe, it is imported for various uses, with an estimated 90 to 230 tons brought in
annually.[1]

A comprehensive 2016 study across 33 European countries provides a baseline for
understanding the atmospheric concentrations of these compounds in background air.[1][2] The
study analyzed for syn-DP, anti-DP, and four other DRCs: Dechlorane-601, Dechlorane-602,
Dechlorane-603, and Dechlorane-604.[1]

Atmospheric Concentrations of Dechlorane Plus
and Related Compounds in Europe
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The following table summarizes the atmospheric concentrations of DP isomers and
Dechlorane-602 detected in European background air during a 2016 study. Other DRCs
(Dechlorane-601, -603, and -604) were not detected above the method detection limit.

. . Median
Detection Concentration .
Compound Concentration
Frequency (%) Range (pg/m?) .
(pgim?)
syn-DP 51 0.01
anti-DP 44
>DP (syn-DP + anti-
0.03
DP)
Dechlorane-602 27
MDL: Method

Detection Limit. Data
sourced from
Skogeng et al. (2023).

[1]5]

The highest concentrations of Dechlorane Plus were observed in central continental Europe,
including northern France, Austria, the Netherlands, and Germany.[1] The fraction of the anti-
DP isomer in these areas was close to that of the commercial DP mixture, suggesting the
influence of primary sources.[1][2]

Experimental Protocols
The data presented above were generated using the following methodology:
1. Air Sampling:

o Samplers: Polyurethane foam (PUF) disk passive air samplers were deployed at 99 sites
across 33 European countries.

o Deployment Period: The samplers were deployed for approximately three months during the
summer of 2016.[1][2] The sampling period varied between 81 and 125 days, and

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.frontiersin.org/journals/environmental-science/articles/10.3389/fenvs.2022.1083011/full
https://public-pages-files-2025.frontiersin.org/journals/environmental-science/articles/10.3389/fenvs.2022.1083011/pdf
https://www.benchchem.com/product/b1670130?utm_src=pdf-body
https://www.frontiersin.org/journals/environmental-science/articles/10.3389/fenvs.2022.1083011/full
https://www.frontiersin.org/journals/environmental-science/articles/10.3389/fenvs.2022.1083011/full
https://www.researchgate.net/publication/367031131_Spatial_distribution_of_Dechlorane_Plus_and_dechlorane_related_compounds_in_European_background_air
https://www.frontiersin.org/journals/environmental-science/articles/10.3389/fenvs.2022.1083011/full
https://www.researchgate.net/publication/367031131_Spatial_distribution_of_Dechlorane_Plus_and_dechlorane_related_compounds_in_European_background_air
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

concentrations were normalized to a 90-day period.[5]
2. Sample Extraction and Cleanup:

o Extraction: The PUF disks were extracted using an automated Soxhlet apparatus with a
mixture of acetone and n-hexane.

o Cleanup: The extracts were cleaned using solid-phase extraction with Florisil. The samples
were further purified by back-extraction to n-hexane and treatment with concentrated sulfuric
acid to remove interfering compounds.[5]

3. Instrumental Analysis:

 Instrumentation: An Agilent 7890 gas chromatograph coupled to an Agilent 7200 high-
resolution quadrupole time-of-flight mass spectrometer (GC-HRqToFMS) was used for the
analysis of DP and DRCs.[5]

» Quantification: The concentrations of the target compounds were quantified using the
internal standard method, with isotopically labeled syn-DP used as an internal standard.[5]

Visualizing the Pathway from Source to Detection

The following diagram illustrates the logical workflow from the sources of Dechlorane Plus to
its detection in the European atmosphere.
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Caption: Workflow from Dechlorane Plus sources to atmospheric detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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